Cas no 2465-79-4 (2-(piperazin-2-yl)acetonitrile)

2-(Piperazin-2-yl)acetonitrile is a versatile heterocyclic compound featuring a piperazine core with an acetonitrile functional group. This structure imparts reactivity suitable for pharmaceutical and agrochemical synthesis, particularly as a building block for nitrogen-containing scaffolds. The nitrile group offers flexibility for further derivatization, enabling transformations into amines, amides, or carboxylic acids. Its piperazine moiety enhances solubility and bioavailability in drug design. The compound’s stability under standard conditions and compatibility with common organic reactions make it a practical intermediate for medicinal chemistry applications. Careful handling is advised due to potential sensitivity to moisture or strong acids/bases.

2-(piperazin-2-yl)acetonitrile structure

2465-79-4 structure

Product Name:2-(piperazin-2-yl)acetonitrile

CAS No:2465-79-4

MF:C₆H₁₁N₃

MW:125.171640634537

CID:251405

PubChem ID:14947195

Update Time:2025-05-27

2-(piperazin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Piperazineacetonitrile
- 2-piperazin-2-ylacetonitrile
- 2-(cyanomethyl)piperazine
- 2-(PIPERAZIN-2-YL)ACETONITRILE
- 2-Cyanometyl-piperazin
- AG-E-73858
- AGN-PC-0032QN
- CTK1A1118
- KB-25988
- MB07450
- piperazin-2-ylacetonitrile
- piperazin-2-yl-acetonitrile
- SureCN8126746
- AKOS006331847
- DTXSID90565890
- SCHEMBL8126746
- EN300-1698918
- CS-0095827
- TVKAZNBVXZKTAV-UHFFFAOYSA-N
- (Piperazin-2-yl)acetonitrile
- 2465-79-4
- 2-(piperazin-2-yl)acetonitrile
- Inchi： 1S/C6H11N3/c7-2-1-6-5-8-3-4-9-6/h6,8-9H,1,3-5H2
- InChI Key： TVKAZNBVXZKTAV-UHFFFAOYSA-N
- SMILES： N1CCNCC1CC#N

Computed Properties

Exact Mass: 125.09543
Monoisotopic Mass: 125.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 47.8Å²

Experimental Properties

Density: 0.966
Boiling Point: 287.5°Cat760mmHg
Flash Point: 127.7°C
Refractive Index: 1.444
PSA: 47.85

2-(piperazin-2-yl)acetonitrile Pricemore >>

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Chemenu	CM335374-100mg	2-(Piperazin-2-yl)acetonitrile	2465-79-4	95%+	100mg	$1807	2021-08-18
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